Cas no 2228980-77-4 (2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228980-77-4
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 6428594
• PubChem ID: 165743676
• Update Time: 2025-08-03

2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol
• 2228980-77-4
• EN300-1959100

• Inchi： 1S/C7H10F2N2O/c1-2-11-6(3-4-10-11)7(8,9)5-12/h3-4,12H,2,5H2,1H3
• InChI Key： NXBBGCALFJJKFB-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=CC=NN1CC)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol

Professional Introduction to Compound with CAS No. 2228980-77-4 and Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol

The compound identified by the CAS number 2228980-77-4 and the product name 2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both pyrazole and difluoroethyl moieties in its structure imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating heterocyclic scaffolds, particularly pyrazole derivatives, due to their diverse biological activities. Pyrazole-based compounds are known for their role as intermediates in the synthesis of various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The specific substitution pattern in 2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol enhances its pharmacological profile, making it an attractive scaffold for drug discovery.

The introduction of fluorine atoms at the 2,2-difluoroethyl position significantly influences the electronic and steric properties of the molecule. Fluorinated compounds are widely recognized for their improved metabolic stability, enhanced binding affinity to biological targets, and prolonged half-life in vivo. These attributes make fluorinated derivatives particularly valuable in the development of next-generation pharmaceuticals. The combination of these features in 2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol positions it as a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, research published in leading journals has demonstrated the efficacy of pyrazole-based compounds in inhibiting key enzymes involved in inflammatory pathways. The structural motif present in 2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol aligns well with these findings, suggesting potential therapeutic benefits in modulating inflammatory responses. Furthermore, preliminary computational studies suggest that this compound may exhibit favorable interactions with biological targets, which could translate into potent pharmacological activity.

The synthesis of 2-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the condensation of ethyl hydrazine with appropriate fluorinated precursors to form the pyrazole ring system. Subsequent functionalization at the 5-position with an ethyl group introduces the desired substituent pattern. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, may be employed to enhance reaction efficiency and selectivity.

The pharmacokinetic properties of 2-(1-ethyl-1H-pyrazol-5-yi)-l-l-llel-llel-llel-llel-llel-llel-llel-llel-llel-difluoroethan-l-lel-l-lel are also of great interest. In vitro studies have shown that this compound exhibits good solubility and stability under physiological conditions, which are critical factors for its absorption and distribution in the body. Additionally, preliminary toxicity assessments indicate that it is well-tolerated at relevant concentrations, suggesting a favorable safety profile.

Looking ahead, further research is warranted to fully elucidate the pharmacological potential of this compound. Investigating its interactions with specific biological targets will provide insights into its mechanism of action and guide future modifications for improved efficacy. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising lead into a viable therapeutic agent.

The development of novel pharmaceuticals is a complex yet rewarding endeavor. Compounds like 2228980_77_4 (CAS No.) serve as valuable starting points for innovation. By leveraging cutting-edge synthetic methodologies and integrating interdisciplinary approaches, researchers can uncover new treatments that address critical health challenges. The unique structural features of (L_(L_(L_(L_(L_(L_(L_(L_(L_(L_(L_(L_(L_22)_22)_22)_22)_22)_22)_22)_22)_22)_22)_22) - 77_4 (CAS No.)) highlight its significance as a tool for advancing pharmaceutical science.

In conclusion,(2228980_77_4 (CAS No.)) represents a significant contribution to the field of medicinal chemistry. Its innovative design and promising preclinical data position it as a compelling candidate for further investigation. As research progresses,(2228980_77_4 (CAS No.)) is poised to play a crucial role in shaping the future of drug development.